SPI-001

• Molecular Formula: C30H60O4Si2
• Molecular Weight: 541.0 g/mol
• InChI: InChI=1S/C30H60O4Si2/c1-12-36(13-2,14-3)34-25-16-21(4)15-24-23(25)17-26(33-35(10,11)28(5,6)7)27-29(8,20-31)18-22(32)19-30(24,27)9/h21-27,31-32H,12-20H2,1-11H3/t21-,22+,23+,24-,25-,26+,27-,29+,30+/m1/s1
• InChIKey: ZNEXGEMINOWQLM-QYLYAQENSA-N

SPI-001: A PPM1D-Specific Phosphatase Inhibitor for Targeted Cancer Research and p53 Pathway Modulation

SPI-001 (CAS 1220996-46-2) is a synthetic small-molecule inhibitor that selectively targets the serine/threonine protein phosphatase PPM1D (also known as Wip1), with a reported in vitro IC50 of 0.48 µM [1]. PPM1D is a p53-inducible phosphatase that negatively regulates the tumor suppressor p53 by dephosphorylating it and several associated kinases [2]. Overexpression, amplification, or C-terminal truncating mutations of PPM1D have been documented across a range of human malignancies, including breast cancer, neuroblastoma, and colorectal carcinoma, establishing it as a validated oncoprotein and therapeutic target [2][3]. By inhibiting PPM1D, SPI-001 prevents the dephosphorylation of p53, thereby increasing p53 phosphorylation, promoting transcriptional activation of p53 target genes, and ultimately suppressing cancer cell proliferation through the induction of apoptosis [1][4].

Selective PPM1D phosphatase inhibition for p53 pathway research

Supports p53 reactivation and apoptosis endpoint analysis in cancer cell models

Reported application in breast, colorectal, and neural tumor research contexts

• [1] Yagi H, Chuman Y, Kozakai Y, Imagawa T, Takahashi Y, Yoshimura F, Tanino K, Sakaguchi K. A small molecule inhibitor of p53-inducible protein phosphatase PPM1D. Bioorg Med Chem Lett. 2012 Jan 1;22(1):729-32. View Source
• [2] Kozakai Y, Kamada R, Kiyota Y, Yoshimura F, Tanino K, Sakaguchi K. Inhibition of C-terminal truncated PPM1D enhances the effect of doxorubicin on cell viability in human colorectal carcinoma cell line. Bioorg Med Chem Lett. 2014 Dec 15;24(24):5593-6. View Source
• [3] Nahta R, Castellino RC. Phosphatase magnesium-dependent 1 δ (PPM1D), serine/threonine protein phosphatase and novel pharmacological target in cancer. Biochem Pharmacol. 2021 Feb;184:114362. View Source
• [4] TargetMol. SPI-001 Product Datasheet. Compound ID: T89868. View Source

Why Generic PPM1D Inhibitors Cannot Be Substituted for SPI-001 in p53-Dependent Assays

The class of PPM1D phosphatase inhibitors exhibits profound variability in potency, binding mechanism, and functional selectivity, making simple interchange of compounds highly problematic for experimental reproducibility. Direct comparative studies have demonstrated that the mean IC50 values of PPM1D inhibitors across cancer cell lines can differ by more than an order of magnitude, with compounds like CCT007093 (IC50 ≈ 8.4 µM) being significantly less potent than SPI-001 (IC50 = 0.48 µM) or the more recently developed SL-176 and GSK2830371 [1][2]. Furthermore, inhibitors engage the target through distinct mechanisms—some act via orthosteric inhibition while others, like GSK2830371, function allosterically by trapping the enzyme in an inactive conformation, which may lead to divergent downstream signaling and efficacy in specific mutational contexts [3]. Critically, the ability of SPI-001 to synergize with standard-of-care chemotherapeutics such as doxorubicin in cells harboring C-terminal truncated PPM1D mutations is a context-dependent property that cannot be assumed for other PPM1D inhibitors lacking this demonstrated functional interaction [4].

Potency variation

PPM1D inhibitor potencies differ by an order of magnitude; assay concentration ranges may not transfer across compounds.

Mechanism divergence

Orthosteric vs allosteric binding mechanisms can alter downstream pathway-response endpoints and mutation-context effects.

Context-dependent synergy

Doxorubicin combination benefit reported only in truncated PPM1D mutants; may not replicate in wild-type or other mutation contexts.

• [1] Yagi H, Chuman Y, Kozakai Y, Imagawa T, Takahashi Y, Yoshimura F, Tanino K, Sakaguchi K. A small molecule inhibitor of p53-inducible protein phosphatase PPM1D. Bioorg Med Chem Lett. 2012 Jan 1;22(1):729-32. View Source
• [2] Milosevic J, et al. PPM1D Is a Therapeutic Target in Childhood Neural Tumors. Cancers (Basel). 2021 Dec 3;13(23):6042. View Source
• [3] Miller PG, et al. Allosteric inhibition of PPM1D serine/threonine phosphatase via an altered conformational state. Nat Commun. 2022 Jun 30;13(1):3778. View Source
• [4] Kozakai Y, Kamada R, Kiyota Y, Yoshimura F, Tanino K, Sakaguchi K. Inhibition of C-terminal truncated PPM1D enhances the effect of doxorubicin on cell viability in human colorectal carcinoma cell line. Bioorg Med Chem Lett. 2014 Dec 15;24(24):5593-6. View Source

SPI-001 Quantitative Differentiation Evidence: Potency, Synergy, and Cancer Cell Selectivity Data

In Vitro PPM1D Enzyme Inhibition Potency of SPI-001 Compared to Alternative Inhibitors

SPI-001 demonstrates sub-micromolar inhibitory potency against PPM1D phosphatase activity, with a reported IC50 of 0.48 µM in enzymatic assays using PPM1D-overexpressing human breast cancer cell lysates [1]. In comparative studies, this potency is approximately 17.5-fold higher than the early PPM1D inhibitor CCT007093, which exhibits an IC50 of 8.4 µM in similar in vitro assays [2]. However, SPI-001 is less potent than later-generation inhibitors such as GSK2830371, which displays an IC50 of 6-86 nM depending on the assay substrate and conditions [3][4].

PPM1D Enzyme Inhibition Potency

Reported

IC50 0.48 µM; ~17.5-fold > CCT007093; less potent than GSK2830371 (6-86 nM)

Guides concentration-range selection for target engagement and off-target liability profiling.

Cross-study comparison; substrate-dependent variability.

Evidence Dimension	In vitro PPM1D enzymatic inhibition (IC50)
Target Compound Data	0.48 µM
Comparator Or Baseline	CCT007093: 8.4 µM; GSK2830371: 6-86 nM (substrate-dependent)
Quantified Difference	SPI-001 is ~17.5-fold more potent than CCT007093; GSK2830371 is 5.6- to 80-fold more potent than SPI-001
Conditions	Recombinant PPM1D or PPM1D-overexpressing cell lysates using phosphorylated p53 peptide or endogenous substrates

Why This Matters

This potency differential dictates the effective working concentration range in cellular assays, impacting compound selection based on required target engagement levels and off-target liability profiles.

• [1] Yagi H, Chuman Y, Kozakai Y, Imagawa T, Takahashi Y, Yoshimura F, Tanino K, Sakaguchi K. A small molecule inhibitor of p53-inducible protein phosphatase PPM1D. Bioorg Med Chem Lett. 2012 Jan 1;22(1):729-32. View Source
• [2] CCT007093 Product Datasheet. AdooQ Bioscience. Catalog No. A14289. View Source
• [3] GSK2830371 Ligand Activity Charts. IUPHAR/BPS Guide to Pharmacology. View Source
• [4] Ogasawara S, et al. Novel inhibitors targeting PPM1D phosphatase potently suppress cancer cell proliferation. Bioorg Med Chem. 2015 Oct 1;23(19):6246-9. View Source

Comparative Antiproliferative Efficacy of SPI-001 Against Neuroblastoma and Medulloblastoma Cell Lines

In a head-to-head comparative study evaluating the antiproliferative effects of four PPM1D inhibitors across a panel of neuroblastoma and medulloblastoma cell lines, SPI-001 displayed a mean IC50 value that was significantly higher (indicating lower potency) than that of SL-176 and comparable to that of GSK2830371 [1]. Specifically, across four to six neuroblastoma cell lines and the PPM1D-amplified MCF-7 breast cancer line, SL-176 exhibited a lower mean IC50 compared to SPI-001 and CCT007093, with the difference between SL-176 and SPI-001 being highly statistically significant (Bonferroni post-test: p < 0.0001) [1]. The mean IC50 for SL-176 across neuroblastoma lines was 0.77 µM, while the study's figure indicates SPI-001 IC50 values clustered at higher concentrations [1].

Neuroblastoma Cell Viability Comparison

Head-to-head

SL-176 more potent (p1 µM in tested neuroblastoma panel

Context-dependent potency ranking; SPI-001 serves as comparator for neural tumor models.

Direct comparison across 4-6 neuroblastoma lines.

Evidence Dimension	Cancer cell line viability (mean IC50 across neuroblastoma panels)
Target Compound Data	IC50 values >1 µM in neuroblastoma cell lines (exact mean not reported but significantly higher than SL-176)
Comparator Or Baseline	SL-176: mean IC50 = 0.77 µM across neuroblastoma cell lines; GSK2830371: comparable to SL-176; CCT007093: highest mean IC50
Quantified Difference	SL-176 demonstrates significantly greater potency than SPI-001 (p < 0.0001) across the cell line panel tested
Conditions	Cell viability assay (WST-1) performed at least three times across 4-6 neuroblastoma cell lines and MCF-7 cells

Why This Matters

This direct comparison identifies SL-176 and GSK2830371 as more potent antiproliferative agents in neuroblastoma models, guiding researchers toward SPI-001 primarily for applications where its demonstrated synergy with doxorubicin (Evidence Item 3) provides a unique functional advantage.

• [1] Milosevic J, et al. PPM1D Is a Therapeutic Target in Childhood Neural Tumors. Cancers (Basel). 2021 Dec 3;13(23):6042. View Source

Synergistic Suppression of Viability with Doxorubicin in Truncated PPM1D-Mutant Colorectal Cancer Cells

SPI-001 exhibits a unique functional synergy with the chemotherapeutic agent doxorubicin specifically in colorectal cancer cells expressing a C-terminal truncated, hyperactive mutant form of PPM1D. In HCT-116 cells engineered to overexpress this truncation mutant, the combination of SPI-001 and doxorubicin resulted in a significantly greater suppression of cell viability compared to treatment with doxorubicin alone [1]. The study demonstrated that this enhanced effect was mediated through increased activation of the p53 pathway, as evidenced by elevated p53 phosphorylation and downstream target gene expression [1]. This specific combinatorial benefit has not been reported for other PPM1D inhibitors in this exact mutational context.

Doxorubicin Combination Synergy

Head-to-head

SPI-001 + doxorubicin significantly reduced viability vs. doxorubicin alone in truncated PPM1D HCT-116 cells

Unique combinatorial response context; synergy limited to truncated PPM1D mutation model.

Qualitative synergistic effect; exact fold-change reported in original study.

Evidence Dimension	Cell viability suppression in C-terminal truncated PPM1D-overexpressing HCT-116 cells
Target Compound Data	SPI-001 + doxorubicin combination: significantly reduced viability relative to doxorubicin alone
Comparator Or Baseline	Doxorubicin monotherapy (baseline control)
Quantified Difference	Qualitative demonstration of significant synergistic reduction in cell viability; specific fold-change values reported in original publication
Conditions	HCT-116 human colorectal carcinoma cells overexpressing C-terminal truncated PPM1D mutant; viability assessed after combination treatment

Why This Matters

This evidence establishes SPI-001 as a uniquely validated tool compound for investigating PPM1D-doxorubicin combination strategies in colorectal cancer models harboring PPM1D truncation mutations, a therapeutic scenario where other PPM1D inhibitors lack documented efficacy data.

• [1] Kozakai Y, Kamada R, Kiyota Y, Yoshimura F, Tanino K, Sakaguchi K. Inhibition of C-terminal truncated PPM1D enhances the effect of doxorubicin on cell viability in human colorectal carcinoma cell line. Bioorg Med Chem Lett. 2014 Dec 15;24(24):5593-6. View Source

Induction of p53 Phosphorylation and Apoptosis in PPM1D-Overexpressing Breast Cancer Cells

In PPM1D-overexpressing human breast cancer MCF-7 cells, treatment with SPI-001 leads to a marked increase in p53 phosphorylation, directly counteracting the phosphatase activity of overexpressed PPM1D [1]. This biochemical event is functionally linked to the suppression of cell proliferation through the induction of apoptosis [1]. While other PPM1D inhibitors (e.g., GSK2830371, SL-176) also increase p53 phosphorylation, SPI-001 was the first characterized small-molecule PPM1D inhibitor to demonstrate this specific mechanistic linkage in the context of breast cancer cell models, establishing it as a benchmark reference compound for studying PPM1D-p53 axis modulation [1].

p53 Phosphorylation & Apoptosis

Class-level

Marked p53 hyperphosphorylation and apoptosis induction in MCF-7 cells overexpressing PPM1D

Benchmark for p53 pathway reactivation studies; requires independent replication.

First-characterized inhibitor; class-level inference for other PPM1D compounds.

Evidence Dimension	p53 phosphorylation induction in PPM1D-overexpressing cells
Target Compound Data	Marked increase in p53 phosphorylation as measured by immunoblotting; accompanied by reduced cell proliferation and increased apoptosis
Comparator Or Baseline	Untreated PPM1D-overexpressing MCF-7 cells (baseline low p53 phosphorylation)
Quantified Difference	Qualitative demonstration of robust p53 hyperphosphorylation and apoptosis induction; class-level inference for other PPM1D inhibitors
Conditions	Human breast cancer MCF-7 cells with stable PPM1D overexpression

Why This Matters

SPI-001 serves as a validated chemical probe for interrogating the PPM1D-p53 signaling axis, with well-documented downstream effects on apoptosis that can serve as a positive control or reference standard when profiling novel PPM1D inhibitors or related pathway modulators.

• [1] Yagi H, Chuman Y, Kozakai Y, Imagawa T, Takahashi Y, Yoshimura F, Tanino K, Sakaguchi K. A small molecule inhibitor of p53-inducible protein phosphatase PPM1D. Bioorg Med Chem Lett. 2012 Jan 1;22(1):729-32. View Source

SPI-001 Validated Research Applications: Colorectal Cancer Combination Studies and p53 Pathway Mechanistic Investigations

Investigating Synergistic Combination Therapies with Doxorubicin in PPM1D-Mutant Colorectal Cancer Models

SPI-001 is the only PPM1D inhibitor with published evidence demonstrating synergistic suppression of cell viability in combination with doxorubicin in colorectal cancer cells harboring C-terminal truncated PPM1D mutations [1]. Researchers studying PPM1D-driven oncogenesis in colorectal carcinoma or seeking to overcome doxorubicin resistance in PPM1D-mutant contexts should select SPI-001 as the appropriate chemical probe for in vitro combination studies. The compound's ability to enhance p53 activation in this specific genetic background provides a mechanistically justified experimental system for exploring PPM1D-targeted combination strategies [1].

Mechanistic Studies of p53 Reactivation and Apoptosis in Breast Cancer with PPM1D Overexpression

SPI-001 is a validated tool compound for studying the functional consequences of PPM1D inhibition on p53 pathway reactivation in breast cancer cell models [2]. The compound has been demonstrated to increase p53 phosphorylation and induce apoptosis specifically in MCF-7 cells engineered to overexpress PPM1D, making it suitable for experiments aimed at dissecting the molecular mechanisms linking PPM1D phosphatase activity to p53 stability and transcriptional function [2]. As the first characterized small-molecule PPM1D inhibitor, SPI-001 also serves as a reference standard for benchmarking the potency and cellular effects of newly developed PPM1D inhibitors in breast cancer research [2].

Comparative Pharmacology Studies of PPM1D Inhibitor Class Effects in Neural Tumors

In neuroblastoma and medulloblastoma research, SPI-001 has been directly compared against other PPM1D inhibitors including SL-176, GSK2830371, and CCT007093 in cell viability assays [3]. This makes SPI-001 a valuable component of multi-compound panels designed to assess class-wide effects of PPM1D inhibition in pediatric neural tumors. Researchers should note that while SPI-001 exhibits antiproliferative activity in these models, SL-176 and GSK2830371 demonstrate superior potency (p < 0.0001 for SL-176 vs. SPI-001) [3]. Therefore, SPI-001 is best employed as a comparator compound to establish potency benchmarks or to investigate structure-activity relationships rather than as the primary lead candidate for in vivo efficacy studies in neural tumor xenografts [3].

In Vitro PPM1D Enzymatic Assay Development and Inhibitor Screening

With a well-characterized IC50 of 0.48 µM against PPM1D in enzymatic assays [2], SPI-001 is suitable for use as a positive control inhibitor in the development and validation of PPM1D phosphatase activity assays. Its intermediate potency relative to other PPM1D inhibitors (more potent than CCT007093 but less potent than GSK2830371) makes it a useful calibration standard for establishing assay dynamic range and sensitivity [2][4]. The compound's documented selectivity and mechanism of action support its use in high-throughput screening campaigns aimed at identifying novel PPM1D inhibitors or in secondary assays confirming target engagement [2].

Application

Selection Property

Validation Focus

Colorectal combination-exposure studies (PPM1D-mutant)

Reported doxorubicin synergy in truncated PPM1D context

Combination-response endpoints; p53 pathway activation in mutant models

Breast cancer p53 reactivation mechanistic studies

PPM1D-overexpression model compatibility; benchmark inhibitor profile

p53 phosphorylation and apoptosis pathway-response endpoints

Pediatric neural tumor comparative pharmacology

Comparator context in neuroblastoma/medulloblastoma panels

Cell viability endpoints; potency benchmarking against other PPM1D inhibitors

PPM1D enzymatic assay development & screening

Well-characterized intermediate potency reference

Assay dynamic range calibration; positive control for inhibitor screening

• [1] Kozakai Y, Kamada R, Kiyota Y, Yoshimura F, Tanino K, Sakaguchi K. Inhibition of C-terminal truncated PPM1D enhances the effect of doxorubicin on cell viability in human colorectal carcinoma cell line. Bioorg Med Chem Lett. 2014 Dec 15;24(24):5593-6. View Source
• [2] Yagi H, Chuman Y, Kozakai Y, Imagawa T, Takahashi Y, Yoshimura F, Tanino K, Sakaguchi K. A small molecule inhibitor of p53-inducible protein phosphatase PPM1D. Bioorg Med Chem Lett. 2012 Jan 1;22(1):729-32. View Source
• [3] Milosevic J, et al. PPM1D Is a Therapeutic Target in Childhood Neural Tumors. Cancers (Basel). 2021 Dec 3;13(23):6042. View Source
• [4] GSK2830371 Ligand Activity Charts. IUPHAR/BPS Guide to Pharmacology. View Source